N-[1-methyl-4-(2-oxo-1,3-oxazolidin-3-yl)-1H-indazol-3-yl]-5-[(methylthio)methyl]-2-furamide

• IUPAC Name: N-[1-methyl-4-(2-oxo-1,3-oxazolidin-3-yl)indazol-3-yl]-5-(methylsulfanylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C18H18N4O4S/c1-21-12-4-3-5-13(22-8-9-25-18(22)24)15(12)16(20-21)19-17(23)14-7-6-11(26-14)10-27-2/h3-7H,8-10H2,1-2H3,(H,19,20,23)
• InChI Key: PCJZWHDTGADOQX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=CC=C2)N3CCOC3=O)C(=N1)NC(=O)C4=CC=C(O4)CSC
• Molecular Formula: C18H18N4O4S
• Molecular Weight: 386.4 g/mol

Description

N-[1-methyl-4-(2-oxo-1,3-oxazolidin-3-yl)-1H-indazol-3-yl]-5-[(methylthio)methyl]-2-furamide is a useful research compound. Its molecular formula is C18H18N4O4S and its molecular weight is 386.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 386.10487624 g/mol and the complexity rating of the compound is 580. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Applications

Chemoselective Reactions and Synthesis

The study of oxazolidin-2-ones and related compounds involves exploring their synthesis through chemoselective reactions. These compounds serve as key intermediates in producing N-methyl β-amino acids, showcasing their role in synthesizing potentially bioactive modified peptides and other oligomers (Hughes & Sleebs, 2008). This highlights the versatility of such compounds in medicinal chemistry and drug development.

Protective Groups and Chiral Auxiliaries

Oxazolidin-2-ones are widely utilized as protective groups for 1,2-amino alcohols and chiral derivatives, aiding in the synthesis of complex molecules. Their application is critical in developing methodologies for constructing heterocycles and quaternary stereocenters, contributing significantly to organic synthesis and pharmaceutical research (Nogueira et al., 2015).

Biological Activities

Antibacterial and Antimicrobial Agents

Oxazolidinone derivatives have been extensively studied for their antibacterial properties. Novel oxazolidinone analogs, such as U-100592 and U-100766, have shown potent in vitro activities against a variety of clinically important human pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE) strains. This class of compounds demonstrates a unique mechanism of bacterial protein synthesis inhibition, offering a promising avenue for new antibacterial therapies (Zurenko et al., 1996).